Cas no 18076-17-0 (1-(4-(methylamino)-3-nitrophenyl)ethanone)
1-(4-(Methylamino)-3-nitrophenyl)ethanone is a nitro-substituted aromatic ketone with a methylamino functional group, offering versatile reactivity in organic synthesis. Its structure, featuring both electron-withdrawing (nitro) and electron-donating (methylamino) substituents, makes it a valuable intermediate for constructing complex heterocycles and pharmaceuticals. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its distinct substitution pattern enables selective transformations, such as reductions or nucleophilic substitutions, for applications in dye chemistry, agrochemicals, and medicinal chemistry research. The nitro group provides a handle for further functionalization, while the ketone moiety allows for condensation or addition reactions. This compound is typically supplied with high purity to ensure consistent performance in synthetic workflows.
18076-17-0 structure
Product Name:1-(4-(methylamino)-3-nitrophenyl)ethanone
CAS No:18076-17-0
MF:C9H10N2O3
MW:194.187302112579
MDL:MFCD14584991
CID:1372271
PubChem ID:13175626
Update Time:2025-06-09
1-(4-(methylamino)-3-nitrophenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-[4-(Methylamino)-3-nitrophenyl]ethanone
- OR17547
- 1-(4-Methylamino-3-nitro-phenyl)-aethanon
- 4'-(Methylamino)-3'-nitroacetophenone
- AGN-PC-00LAF3
- 4-Methylamino-3-nitro-acetophenon
- SureCN973813
- KB-83268
- 3-Nitro-4-methylamino-acetophenon
- 1-[4-(Methylamino)-3-nitrophenyl]ethan-1-one
- 1-(4-methylamino-3-nitro-phenyl)-ethanone
- 1-(4-(METHYLAMINO)-3-NITROPHENYL)ETHANONE
- 1-(4-methylamino-3-nitrophenyl)ethanone
- 4-methylamino-3-nitroacetophenone
- AB90812
- Ethanone, 1-[4-(methylamino)-3-nitrophenyl]-
- SCHEMBL973813
- RFMFMDSOEBOCAX-UHFFFAOYSA-N
- 18076-17-0
- ALBB-022924
- MFCD14584991
- 1-(4-(Methylamino)-3-nitrophenyl)ethan-1-one
- EN300-7368197
- AS-30593
- AKOS006229147
- DB-215642
- CS-0448760
- DTXSID70524849
- 1-(4-(methylamino)-3-nitrophenyl)ethanone
-
- MDL: MFCD14584991
- Inchi: 1S/C9H10N2O3/c1-6(12)7-3-4-8(10-2)9(5-7)11(13)14/h3-5,10H,1-2H3
- InChI Key: RFMFMDSOEBOCAX-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=CC(=C(C=1)[N+](=O)[O-])NC
Computed Properties
- Exact Mass: 194.0692
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 72.24
1-(4-(methylamino)-3-nitrophenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019133724-5g |
1-(4-(Methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 95% | 5g |
$1284.00 | 2023-09-02 | |
| TRC | M289033-25mg |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M289033-50mg |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 50mg |
$173.00 | 2023-05-18 | ||
| TRC | M289033-250mg |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 250mg |
$ 800.00 | 2023-09-07 | ||
| TRC | M289033-500mg |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 500mg |
$1378.00 | 2023-05-18 | ||
| Advanced ChemBlocks | O31599-250MG |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 95% | 250MG |
$135 | 2023-09-15 | |
| Advanced ChemBlocks | O31599-1G |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 95% | 1G |
$335 | 2023-09-15 | |
| Advanced ChemBlocks | O31599-5G |
1-(4-(methylamino)-3-nitrophenyl)ethanone |
18076-17-0 | 95% | 5G |
$1,010 | 2023-09-15 | |
| Enamine | EN300-7368197-0.1g |
1-[4-(methylamino)-3-nitrophenyl]ethan-1-one |
18076-17-0 | 0.1g |
$175.0 | 2023-05-25 | ||
| Enamine | EN300-7368197-0.25g |
1-[4-(methylamino)-3-nitrophenyl]ethan-1-one |
18076-17-0 | 0.25g |
$183.0 | 2023-05-25 |
1-(4-(methylamino)-3-nitrophenyl)ethanone Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
18076-17-0 (1-(4-(methylamino)-3-nitrophenyl)ethanone) Related Products
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